![molecular formula C15H13N3O5 B3342826 N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide CAS No. 36293-10-4](/img/structure/B3342826.png)
N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide
Overview
Description
N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide, also known as DNBA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DNBA is a yellow crystalline solid that is soluble in organic solvents and has a molecular weight of 284.26 g/mol.
Mechanism of Action
N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide binds to proteins through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and van der Waals forces. The binding of N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide to proteins induces a conformational change in the protein structure, which can be detected by changes in fluorescence intensity.
Biochemical and Physiological Effects:
N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide has been shown to have minimal toxicity and does not have any significant biochemical or physiological effects. N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide is not metabolized by the body and is excreted unchanged.
Advantages and Limitations for Lab Experiments
The advantages of using N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide as a fluorescent probe include its high binding affinity for proteins, its sensitivity to conformational changes in proteins, and its ability to detect protein-ligand interactions in real-time. The limitations of using N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide include its limited solubility in aqueous solutions, its sensitivity to pH changes, and its potential for photobleaching.
Future Directions
There are several future directions for N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide research, including the development of new N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide derivatives with improved solubility and stability, the use of N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide as a tool for drug discovery, and the study of protein-protein interactions using N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide as a probe. Additionally, N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide can be used to study the conformational changes in membrane proteins and the interactions between proteins and lipids. Further research is needed to fully understand the potential applications of N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide in scientific research.
Conclusion:
In conclusion, N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide is a unique chemical compound that has gained significant attention in scientific research due to its ability to act as a fluorescent probe for detecting protein-ligand interactions. N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide has minimal toxicity and has several advantages and limitations for lab experiments. There are several future directions for N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide research, and further studies are needed to fully understand the potential applications of N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide in scientific research.
Scientific Research Applications
N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide has been widely used in scientific research as a fluorescent probe for detecting protein-ligand interactions. N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide has a high binding affinity for proteins and can be used to study the binding kinetics and thermodynamics of various proteins. N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide has also been used to study the conformational changes in proteins upon ligand binding.
properties
IUPAC Name |
N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O5/c1-9-3-4-14(10(2)5-9)16-15(19)11-6-12(17(20)21)8-13(7-11)18(22)23/h3-8H,1-2H3,(H,16,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLLCTAKEONEBOK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)C2=CC(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-])C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00308477 | |
Record name | N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00308477 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
315.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide | |
CAS RN |
36293-10-4 | |
Record name | NSC204327 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=204327 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | N-(2,4-dimethylphenyl)-3,5-dinitrobenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00308477 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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